3-(4-Tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H22N4OS/c1-14-6-5-7-17(12-14)26-13-18-24-25-19(22-23-20(25)27-18)15-8-10-16(11-9-15)21(2,3)4/h5-12H,13H2,1-4H3
• InChI Key: QYZAHIPWPROYMQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(C)(C)C

Description

3-(4-Tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in scientific research due to its unique structure and potential applications. This compound belongs to the class of triazolothiadiazole derivatives, which have been reported to exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may exert its biological activities through the inhibition of specific enzymes and proteins involved in cancer cell proliferation, inflammation, and microbial growth.
Biochemical and Physiological Effects:
Studies have reported that 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit inflammation, and exhibit antimicrobial activity. However, further studies are needed to fully understand the extent of its biological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its unique structure and potential biological activities. However, limitations may include its limited solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are several future directions for the scientific research of 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further investigations into its mechanism of action, optimization of its synthesis method, and exploration of its potential as a lead compound for the development of new drugs. Additionally, studies on its pharmacokinetics and toxicity are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the most commonly used methods involves the reaction of 4-tert-butylphenyl hydrazine with 3-methylphenoxyacetaldehyde, followed by cyclization with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with triethylorthoformate and acetic anhydride to obtain the final compound.

Scientific Research Applications

The unique structure of 3-(4-tert-butylphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has made it a promising candidate for various scientific research applications. Several studies have reported its potential as an anticancer agent, with the ability to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, this compound has been investigated for its anti-inflammatory and antimicrobial activities, making it a potential candidate for the development of new drugs.